Cas no 855766-52-8 (5-Nitroquinoline-8-sulfonyl chloride)

• Product Name: 5-Nitroquinoline-8-sulfonyl chloride
• CAS No: 855766-52-8
• MF: C₉H₅ClN₂O₄S
• MW: 272.664999723434
• CID: 4660674
• PubChem ID: 61728422
• Update Time: 2025-06-09

5-Nitroquinoline-8-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-nitroquinoline-8-sulfonyl chloride
• 5-Nitroquinoline-8-sulfonyl chloride

• Inchi： 1S/C9H5ClN2O4S/c10-17(15,16)8-4-3-7(12(13)14)6-2-1-5-11-9(6)8/h1-5H
• InChI Key： SYCSHDSCDLKMLC-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C2=CC=CN=C21)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 402
• XLogP3: 2
• Topological Polar Surface Area: 101

Additional information on 5-Nitroquinoline-8-sulfonyl chloride

Introduction to 5-Nitroquinoline-8-sulfonyl chloride (CAS No. 855766-52-8)

5-Nitroquinoline-8-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 855766-52-8, this compound is recognized for its role as a key intermediate in the synthesis of various bioactive molecules. The nitro and sulfonyl chloride functional groups present in its molecular structure contribute to its reactivity, making it a valuable tool in medicinal chemistry and material science.

The compound's structure, consisting of a quinoline core substituted with a nitro group at the 5-position and a sulfonyl chloride group at the 8-position, imparts distinct chemical characteristics that make it useful in multiple synthetic pathways. Quinoline derivatives are well-documented for their pharmacological properties, including antimicrobial, antimalarial, and anticancer activities. The introduction of electron-withdrawing groups such as the nitro group enhances the electrophilicity of the quinoline scaffold, facilitating further functionalization.

In recent years, 5-Nitroquinoline-8-sulfonyl chloride has been explored in the development of novel therapeutic agents. One of the most promising areas of research involves its application in designing small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its potential in modulating enzymes involved in cancer progression by acting as a scaffold for structure-based drug design. The sulfonyl chloride moiety, in particular, is known for its ability to form stable derivatives with nucleophiles, enabling the creation of diverse pharmacophores.

Advances in computational chemistry have further highlighted the significance of 5-Nitroquinoline-8-sulfonyl chloride. Molecular modeling studies have revealed that modifications at the 5- and 8-positions can significantly influence binding affinity to biological targets. This has led to the identification of optimized analogs with enhanced potency and selectivity. Such insights are crucial for rational drug design, where structural optimization plays a pivotal role in improving therapeutic outcomes.

The compound's utility extends beyond pharmaceutical applications. In material science, 5-Nitroquinoline-8-sulfonyl chloride has been investigated for its potential use in synthesizing advanced materials with tailored properties. For example, it can serve as a precursor for developing organic semiconductors and luminescent materials. The presence of both electron-withdrawing and reactive functional groups allows for versatile cross-coupling reactions, which are fundamental in constructing complex molecular architectures.

Recent experimental findings have also underscored the compound's role in catalytic processes. Researchers have reported its use as an efficient catalyst ligand in transition-metal-catalyzed reactions, such as Suzuki-Miyaura coupling and Heck reaction. These reactions are pivotal in constructing carbon-carbon bonds, which are essential components of many biologically active molecules. The ability of 5-Nitroquinoline-8-sulfonyl chloride to facilitate these transformations under mild conditions underscores its importance as a synthetic intermediate.

The environmental impact of using 5-Nitroquinoline-8-sulfonyl chloride has also been a focus of recent studies. Efforts have been made to develop green chemistry approaches that minimize waste and energy consumption during its synthesis and application. Biocatalytic methods, for instance, have been explored as alternatives to traditional chemical processes, offering a more sustainable pathway to producing this compound.

In conclusion, 5-Nitroquinoline-8-sulfonyl chloride (CAS No. 855766-52-8) represents a versatile and valuable compound with broad applications in pharmaceuticals and material science. Its unique structural features enable diverse chemical modifications, making it indispensable in drug discovery and advanced material synthesis. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.